Cas no 39888-51-2 (Azepan-4-ol)

• Product Name: Azepan-4-ol
• CAS No: 39888-51-2
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD04038479
• CID: 304475
• PubChem ID: 5149746
• Update Time: 2025-11-02

Azepan-4-ol Chemical and Physical Properties

Names and Identifiers

• Azepan-4-ol
• 1H-Azepin-4-ol,hexahydro-
• Hexahydro-1H-azepin-4-ol
• 4-AZEPANOL
• 4-hydroxyhexamethyleneimine
• hexahydro-azepin-4-ol
• perhydro-azepin-4-ol
• FT-0655475
• 39888-51-2
• SB35445
• SCHEMBL120378
• ETHYL2-CARBOXYPYRIDINE-3-CARBOXYLATE
• CHEMBL4518498
• EN300-107695
• DTXSID40408804
• AC-4606
• JKYGZQCMFANMFM-UHFFFAOYSA-N
• AKOS006342975
• MFCD04038479
• PB18652
• (R)-Azepan-4-ol
• 2165497-44-7
• AS-33325
• azepan-4-ol, AldrichCPR
• J-519609
• CS-0053742
• 1449206-44-3
• (4R)-azepan-4-ol
• (4S)-azepan-4-ol
• DB-012352

• MDL： MFCD04038479
• Inchi： 1S/C6H13NO/c8-6-2-1-4-7-5-3-6/h6-8H,1-5H2
• InChI Key： JKYGZQCMFANMFM-UHFFFAOYSA-N
• SMILES： OC1CCNCCC1

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.982
• Boiling Point: 203.7°Cat760mmHg
• Flash Point: 97.4°C
• Refractive Index: 1.468
• PSA: 32.26000
• LogP: 0.44960

Azepan-4-ol Security Information

• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on Azepan-4-ol

Exploring the Versatile Applications and Properties of Azepan-4-ol (CAS No. 39888-51-2)

Azepan-4-ol (CAS No. 39888-51-2) is a fascinating seven-membered heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, also known as azepane-4-ol, features a unique structural framework that makes it a valuable building block for various synthetic applications. The presence of both a nitrogen atom and a hydroxyl group within its ring structure provides Azepan-4-ol with distinctive chemical properties that can be exploited in drug design and other industrial applications.

One of the most intriguing aspects of Azepan-4-ol is its role as a precursor in the synthesis of pharmaceutical intermediates. Researchers have explored its potential in creating novel azepane-based compounds with therapeutic benefits. The compound's ability to act as a scaffold for drug development has made it a subject of numerous studies, particularly in the context of central nervous system (CNS) disorders and pain management. These areas represent some of the most pressing healthcare challenges today, aligning with current trends in personalized medicine and targeted drug delivery.

From a chemical perspective, Azepan-4-ol demonstrates interesting reactivity patterns due to the presence of its secondary amine and alcohol functional groups. This dual functionality allows for various chemical modifications, making it a versatile intermediate in organic synthesis. The compound's physicochemical properties, including its solubility profile and stability characteristics, have been carefully documented in scientific literature, providing valuable insights for researchers working with this molecule.

The industrial applications of Azepan-4-ol extend beyond pharmaceuticals. In material science, this compound has shown promise as a building block for advanced polymers and functional materials. Its incorporation into polymer chains can impart specific characteristics to the resulting materials, such as enhanced flexibility or improved thermal stability. These properties are particularly relevant in the development of smart materials and biocompatible coatings, areas that are currently experiencing rapid growth due to increasing demand from various technological sectors.

Recent advancements in green chemistry have also highlighted the potential of Azepan-4-ol as a sustainable chemical intermediate. Researchers are investigating more environmentally friendly synthetic routes to produce this compound, addressing growing concerns about chemical sustainability and eco-friendly manufacturing processes. This aligns with the global push towards green synthesis methods and the reduction of hazardous byproducts in chemical production.

Quality control and analytical methods for Azepan-4-ol have been extensively developed to ensure its purity and consistency in various applications. Modern analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to characterize this compound and verify its identity. These quality assurance measures are crucial for maintaining the reliability of Azepan-4-ol in research and industrial settings, particularly when used as a reference standard or starting material for sensitive syntheses.

The commercial availability of Azepan-4-ol has increased significantly in recent years, reflecting its growing importance in various fields. Several chemical suppliers now offer this compound in different grades and quantities, catering to the diverse needs of academic researchers and industrial users alike. The market for specialty chemicals like Azepan-4-ol continues to expand, driven by innovation in pharmaceutical development and materials engineering.

Safety considerations for handling Azepan-4-ol are well-documented in material safety data sheets (MSDS). While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when working with this chemical. Proper personal protective equipment (PPE) and adequate ventilation are recommended to ensure safe handling practices. These precautions align with current laboratory safety standards and chemical hygiene protocols.

Looking to the future, research on Azepan-4-ol and its derivatives is expected to continue growing, particularly in the context of drug discovery and material innovation. The compound's unique structural features and versatile reactivity make it an attractive target for further investigation. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, Azepan-4-ol is likely to play an increasingly important role in the development of new therapeutic agents and functional materials.

For researchers interested in exploring the potential of Azepan-4-ol, numerous resources are available in scientific literature. Recent publications have covered various aspects of its chemistry, from synthetic approaches to potential applications. These studies provide valuable insights into the compound's behavior and utility, serving as a foundation for future investigations in this promising area of chemical research.